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Compound of Interest

Compound Name: Azedarachol

Cat. No.: B11931658 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the antifeedant efficacy of Azadirachtin, a well-

studied insecticidal limonoid from the neem tree (Azadirachta indica), and other potent

limonoids isolated from Melia azedarach, commonly known as the chinaberry tree. While direct

comparative data for a specific compound named "Azedarachol" is not readily available in

extensive literature, this guide will focus on a scientifically robust comparison with meliartenin,

a representative and highly active antifeedant limonoid from Melia azedarach. This comparison

is pertinent as "Azedarachol" is likely a compound derived from or related to the chemical

constituents of Melia azedarach.

Data Presentation: Quantitative Comparison of
Antifeedant Efficacy
The following table summarizes the quantitative data on the antifeedant activity of Azadirachtin

and Meliartenin against various insect species.
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Compound
Insect
Species

Bioassay
Type

Efficacy
Metric

Value Reference

Azadirachtin

Papilio

demoleus

(4th instar

larvae)

No-choice

leaf disc

Antifeedant

Activity

86.28% at

200 ppm

(24h)

[1]

70.43% at

200 ppm

(48h)

[1]

Spodoptera

littoralis
Choice test -

Strong

antifeedant
[2]

Schistocerca

gregaria
- -

Potent

feeding

inhibitor

[2]

Meliartenin

(and its

isomer 12-

hydroxiamoor

astatin)

Epilachna

paenulata
Choice test ED50 0.80 µg/cm²

Spodoptera

eridania
Choice test -

As active as

Azadirachtin

at 1 µg/cm²

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of scientific findings. Below

are the experimental protocols for the key experiments cited in this guide.

Antifeedant Bioassay for Azadirachtin against Papilio
demoleus

Test Insect: Fourth instar larvae of Papilio demoleus.
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Plant Material: Fresh, tender lemon leaf discs (36.5 sq.cm).

Compound Preparation: A 1% stock solution of Azadirachtin was prepared in acetone. From

this stock, concentrations of 50, 100, 150, and 200 ppm were prepared by dilution.[1]

Bioassay Method: A no-choice leaf disc bioassay was conducted in Petri dishes.[1]

Procedure:

Lemon leaf discs were dipped in the respective test concentrations of Azadirachtin.

Control discs were treated with acetone alone.

The treated leaf discs were air-dried to evaporate the solvent.

Each treated leaf disc was placed in a separate Petri dish containing a moist paper towel

to maintain humidity.

A single pre-starved fourth instar larva of P. demoleus was introduced into each Petri dish.

The area of the leaf disc consumed by the larva was measured after 24 and 48 hours.

Data Analysis: The Antifeedant Index (AI) was calculated using the formula: AI (%) = [(C - T) /

(C + T)] x 100, where C is the area of the leaf consumed in the control and T is the area of

the leaf consumed in the treatment. Statistical analysis was performed using SPSS software

with the level of significance set at p<0.05.[1]

Antifeedant Bioassay for Meliartenin against Epilachna
paenulata

Test Insect: Larvae of Epilachna paenulata.

Compound Preparation: Meliartenin was isolated from the fruit extract of Argentinian Melia

azedarach.

Bioassay Method: A choice test was employed.

Procedure:
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Test solutions of meliartenin were prepared at various concentrations.

Food substrates were treated with the test solutions.

Control substrates were treated with the solvent only.

Larvae of E. paenulata were presented with a choice between the treated and control food

substrates.

The amount of food consumed from both treated and control substrates was recorded.

Data Analysis: The Effective Dose 50 (ED50), the concentration at which feeding is inhibited

by 50%, was calculated.

Mandatory Visualization
Signaling Pathway of Azadirachtin's Antifeedant Action
The antifeedant effect of Azadirachtin is multifaceted, primarily targeting the insect's gustatory

(taste) system and hormonal signaling pathways.
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Caption: Azadirachtin's antifeedant mechanism of action.

General Experimental Workflow for Antifeedant
Bioassay
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The following diagram illustrates a typical workflow for evaluating the antifeedant properties of

a test compound.

Compound Preparation
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Caption: A generalized workflow for antifeedant bioassays.

Concluding Remarks
Azadirachtin remains a benchmark for natural antifeedants due to its high efficacy and broad

spectrum of activity.[2][3] Its mechanism of action involves both direct deterrence through the

gustatory system and systemic effects on insect growth and development by disrupting

hormonal pathways.[2][4]
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Limonoids from Melia azedarach, such as meliartenin, demonstrate comparable antifeedant

potency to Azadirachtin in specific bioassays. The ED50 value of meliartenin against E.

paenulata was found to be very similar to that of Azadirachtin, indicating its high potential as a

natural pest control agent. The primary mode of action for these compounds is also believed to

be through the stimulation of deterrent chemoreceptors in insects.

For researchers and professionals in drug development, both Azadirachta indica and Melia

azedarach represent valuable sources of complex limonoids with significant antifeedant

properties. Further research into the specific mechanisms of action of limonoids from Melia

azedarach and their potential for synergistic effects could lead to the development of novel and

more effective biopesticides.

Need Custom Synthesis?
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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